Cas no 59862-05-4 (4-amino-1-(beta-D-glucopyranuronosyl)pyrimidin-2(1H)-one)

• Product Name: 4-amino-1-(beta-D-glucopyranuronosyl)pyrimidin-2(1H)-one
• CAS No: 59862-05-4
• MF: C₁₀H₁₃N₃O₇
• MW: 287.226122617722
• CID: 1617290
• PubChem ID: 191536
• Update Time: 2025-04-21

4-amino-1-(beta-D-glucopyranuronosyl)pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(beta-D-glucopyranuronosyl)pyrimidin-2(1H)-one
• cytosyl-beta-D-glucuronic acid
• Pentopyranic acid
• Q27225435
• 1-(beta-D-glucuronosyl)cytosine
• (2~{S},3~{S},4~{S},5~{R},6~{R})-6-(4-azanyl-2-oxidanylidene-pyrimidin-1-yl)-3,4,5-tris(oxidanyl)oxane-2-carboxylic acid
• beta-D-Glucopyranuronic acid, 1-(4-amino-2-oxo-1(2H)-pyrimidinyl)-1-deoxy-
• 59862-05-4
• 1-Hexopyranuronosyl-4-imino-1,4-dihydropyrimidin-2-ol
• DTXSID00975264
• CHEBI:132133
• (2S,3S,4S,5R,6R)-6-(4-amino-2-oxopyrimidin-1-yl)-3,4,5-trihydroxyoxane-2-carboxylic acid
• 4-amino-1-beta-D-glucopyranuronosylpyrimidin-2(1H)-one
• 7QO
• Cytosylglucuronic acid
• 1-(beta-D-Glucopyranosyluronic acid)cytosine

• Inchi： 1S/C10H13N3O7/c11-3-1-2-13(10(19)12-3)8-6(16)4(14)5(15)7(20-8)9(17)18/h1-2,4-8,14-16H,(H,17,18)(H2,11,12,19)/t4-,5-,6+,7-,8+/m0/s1
• InChI Key： CHKIQPXDGYGCHW-YOWKYNACSA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1N1C(N=C(C=C1)N)=O)O)O)O

Computed Properties

• Exact Mass: 287.07535
• Monoisotopic Mass: 287.07535
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.1
• Topological Polar Surface Area: 166

Experimental Properties

• Density: 2.06
• Boiling Point: 640.6°C at 760 mmHg
• Flash Point: 341.2°C
• Refractive Index: 1.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds N-glucuronides